Cas no 1902947-37-8 (3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide)

• Product Name: 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide
• CAS No: 1902947-37-8
• MF: C₁₈H₂₃N₅O₂
• MW: 341.407523393631
• CID: 6034149
• PubChem ID: 92126612
• Update Time: 2025-06-13

3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide
• F6523-1659
• AKOS025387970
• 1902947-37-8
• 3-acetamido-N-(1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl)benzamide
• 3-acetamido-N-[1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-yl]benzamide

• Inchi： 1S/C18H23N5O2/c1-12-10-17(22-21-12)23-8-6-15(7-9-23)20-18(25)14-4-3-5-16(11-14)19-13(2)24/h3-5,10-11,15H,6-9H2,1-2H3,(H,19,24)(H,20,25)(H,21,22)
• InChI Key： BADSQVMPKQQXAT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)NC(C)=O)NC1CCN(C2C=C(C)NN=2)CC1

Computed Properties

• Exact Mass: 341.18517499g/mol
• Monoisotopic Mass: 341.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide

Comprehensive Overview of 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide (CAS No. 1902947-37-8)

In the rapidly evolving field of medicinal chemistry, 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide (CAS No. 1902947-37-8) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine and pyrazole moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound's acetamido and benzamide functional groups contribute to its versatility, making it a candidate for targeting various biological pathways. Recent studies have highlighted its potential in modulating enzyme activity and receptor interactions, which are critical in treating conditions like inflammation and metabolic disorders. As the demand for small-molecule inhibitors grows, 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide is gaining traction in both academic and industrial research settings.

One of the most searched questions in the context of this compound is: "What are the synthetic routes for 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide?" Synthetic chemists have developed multiple pathways to achieve high yields and purity, often involving amide coupling and heterocyclic ring formation. These methods are optimized for scalability, ensuring the compound's availability for further pharmacological evaluations.

Another hot topic is the compound's bioavailability and pharmacokinetic properties. Given its moderate solubility and permeability, researchers are exploring formulation strategies to enhance its delivery. This aligns with the broader trend in drug development, where improving drug-like properties is a key focus area. The integration of computational modeling and high-throughput screening has accelerated the identification of optimal derivatives.

From a commercial perspective, 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide is listed in several chemical databases and catalogs, catering to the needs of pharmaceutical companies and research institutions. Its CAS No. 1902947-37-8 serves as a unique identifier, facilitating precise searches in scientific literature and patent filings. The compound's growing prominence is reflected in the increasing number of publications citing its use in lead optimization and structure-activity relationship (SAR) studies.

Environmental and safety considerations are also paramount. While 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide is not classified as a hazardous material, researchers adhere to good laboratory practices (GLP) to ensure safe handling. This aligns with the global push for sustainable chemistry and green synthesis, which are increasingly prioritized in modern research.

In conclusion, 3-acetamido-N-1-(5-methyl-1H-pyrazol-3-yl)piperidin-4-ylbenzamide (CAS No. 1902947-37-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, coupled with ongoing advancements in synthetic and analytical techniques, position it as a valuable asset in the quest for innovative therapeutics. As research progresses, this compound is likely to remain a focal point in discussions about drug design and molecular targeting.